Cas no 119418-04-1 (Galanin (1-30), human)
Galanin (1-30), human structure
Product Name:Galanin (1-30), human
CAS No:119418-04-1
MF:C139H210N42O43
MW:3157.41033029556
CID:138568
PubChem ID:16133823
Update Time:2025-04-19
Galanin (1-30), human Chemical and Physical Properties
Names and Identifiers
-
- Galanin
- GALANIN (1-30) (HUMAN)
- Galanin (human)
- Galanin-1-30
- GALANIN, HUMANGALANIN
- GALANIN, HUMAN
- Galanin, people
- M.W. 3157.41 C139H210N42O43
- GWTLNSAGYLLGPHAVGNHRSFSDKNGLTS
- GLY-TRP-THR-LEU-ASN-SER-ALA-GLY-TYR-LEU-LEU-GLY-PRO-HIS-ALA-VAL-GLY-ASN-HIS-ARG-SER-PHE-SER-ASP-LYS-ASN-GLY-LEU-THR-SER
- H-GLY-TRP-THR-LEU-ASN-SER-ALA-GLY-TYR-LEU-LEU-GLY-PRO-HIS-ALA-VAL-GLY-ASN-HIS-ARG-SER-PHE-SER-ASP-LYS-ASN-GLY-LEU-THR-SER-OH
- Galanin (1-30), human
- DTXSID60583203
- CID 16133823
- PUBCHEM_16133823
- 119418-04-1
- AKOS024456443
- Galanin human, >=97% (HPLC), powder
- G12375
-
- MDL: MFCD00135986
- Inchi: 1S/C139H210N42O43/c1-65(2)38-84(165-121(206)86(40-67(5)6)166-123(208)88(43-75-31-33-79(188)34-32-75)161-106(193)55-151-114(199)70(11)157-131(216)97(59-182)175-127(212)95(49-104(144)191)170-122(207)87(41-68(7)8)173-136(221)112(72(13)186)180-130(215)90(159-105(192)51-141)44-76-52-150-81-27-19-18-26-80(76)81)116(201)154-58-109(196)181-37-23-30-101(181)134(219)172-91(45-77-53-147-63-155-77)120(205)158-71(12)115(200)178-111(69(9)10)135(220)153-57-108(195)162-94(48-103(143)190)126(211)168-92(46-78-54-148-64-156-78)125(210)164-83(29-22-36-149-139(145)146)119(204)174-98(60-183)132(217)167-89(42-74-24-16-15-17-25-74)124(209)176-99(61-184)133(218)171-96(50-110(197)198)128(213)163-82(28-20-21-35-140)118(203)169-93(47-102(142)189)117(202)152-56-107(194)160-85(39-66(3)4)129(214)179-113(73(14)187)137(222)177-100(62-185)138(223)224/h15-19,24-27,31-34,52-54,63-73,82-101,111-113,150,182-188H,20-23,28-30,35-51,55-62,140-141H2,1-14H3,(H2,142,189)(H2,143,190)(H2,144,191)(H,147,155)(H,148,156)(H,151,199)(H,152,202)(H,153,220)(H,154,201)(H,157,216)(H,158,205)(H,159,192)(H,160,194)(H,161,193)(H,162,195)(H,163,213)(H,164,210)(H,165,206)(H,166,208)(H,167,217)(H,168,211)(H,169,203)(H,170,207)(H,171,218)(H,172,219)(H,173,221)(H,174,204)(H,175,212)(H,176,209)(H,177,222)(H,178,200)(H,179,214)(H,180,215)(H,197,198)(H,223,224)(H4,145,146,149)/t70-,71-,72+,73+,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,111-,112-,113-/m0/s1
- InChI Key: CBSXZYWGVAQSHI-RUKUCZSXSA-N
- SMILES: O=C([C@@H]1CCCN1C(CNC([C@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC(CNC([C@H](C)NC([C@H](CO)NC([C@H](CC(N)=O)NC([C@H](CC(C)C)NC([C@H]([C@@H](C)O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CN)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@@H](C)C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@@H](CO)C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)[C@@H](C)O)=O)CC(C)C)=O)=O)CC(N)=O)=O)CCCCN)=O)=O)=O)CC1C=CC=CC=1)=O)=O)CCCNC(=N)N)=O)CC1=CNC=N1)=O)CC(N)=O)=O)=O)C(C)C)=O)=O)CC1=CNC=N1
Computed Properties
- Exact Mass: 3155.55000
- Monoisotopic Mass: 3155.5536935g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 48
- Hydrogen Bond Acceptor Count: 48
- Heavy Atom Count: 224
- Rotatable Bond Count: 100
- Complexity: 7390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 27
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 1000
- XLogP3: -15.9
- Topological Polar Surface Area: 1370Ų
Experimental Properties
- Color/Form: powder
- PSA: 1367.68000
- LogP: -2.35300
- Solubility: Not available
Galanin (1-30), human Security Information
- WGK Germany:3
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Galanin (1-30), human Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-QM744-1mg |
Galanin (1-30), human |
119418-04-1 | ≥97% (HPLC) | 1mg |
¥1674.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G42090-500μg |
Galanin (1-30), human |
119418-04-1 | 99% | 500μg |
¥1698.0 | 2023-09-07 | |
| MedChemExpress | HY-P1127-500μg |
Galanin (1-30), human |
119418-04-1 | 99.90% | 500μg |
¥1700 | 2024-04-20 | |
| MedChemExpress | HY-P1127-1mg |
Galanin (1-30), human |
119418-04-1 | 99.90% | 1mg |
¥2800 | 2024-04-20 | |
| MedChemExpress | HY-P1127-5mg |
Galanin (1-30), human |
119418-04-1 | 99.90% | 5mg |
¥11000 | 2023-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5966-200ug |
Galanin (1-30) (human) |
119418-04-1 | 98% | 200ug |
¥1752.00 | 2023-09-10 | |
| AAPPTec | P001704-1mg |
Galanin, human |
119418-04-1 | 1mg |
$250.00 | 2024-07-19 | ||
| AAPPTec | P001704-5mg |
Galanin, human |
119418-04-1 | 5mg |
$250.00 | 2024-07-19 | ||
| AAPPTec | P001704-10mg |
Galanin, human |
119418-04-1 | 10mg |
$1.245.00 | 2024-07-19 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025499-1mg |
Galanin (1-30), human |
119418-04-1 | 97% | 1mg |
¥1730 | 2023-09-10 |
Galanin (1-30), human Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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